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Compound of Interest

Compound Name: BMS-564929

Cat. No.: B1667221 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed methodology for determining the dose-response curve of BMS-
564929, a selective androgen receptor modulator (SARM), in both in vitro and in vivo models.

These protocols are intended to guide researchers in assessing the potency and efficacy of this

compound.

Introduction
BMS-564929 is a potent and orally active nonsteroidal selective androgen receptor modulator

(SARM) that has demonstrated significant anabolic effects on muscle with reduced androgenic

effects on the prostate in preclinical studies.[1][2][3][4] It binds to the androgen receptor (AR)

with high affinity, having a Ki of 2.11 nM.[5][6] As a SARM, BMS-564929 is designed to provide

the therapeutic benefits of androgens, such as increasing muscle mass and strength, while

minimizing the undesirable side effects associated with traditional anabolic steroids.[1] This

document outlines the protocols for determining the dose-response curve of BMS-564929 to

evaluate its potency (EC50/ED50) and efficacy.

Mechanism of Action
BMS-564929 functions as an agonist at the androgen receptor. Upon binding, it induces a

conformational change in the receptor, leading to the recruitment of coactivator proteins and

subsequent modulation of gene expression. This tissue-selective action is attributed to its

unique interaction with the AR ligand-binding domain.[4]
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Figure 1: Simplified signaling pathway of BMS-564929.

Data Presentation
Quantitative data from the dose-response experiments should be summarized in the following

tables for clear comparison and analysis.

Table 1: In Vitro Dose-Response Data for BMS-564929
Concentrati
on (nM)

Replicate 1
(Response)

Replicate 2
(Response)

Replicate 3
(Response)

Mean
Response

Std.
Deviation

0 (Vehicle)

0.01

0.1

1

10

100

1000

EC50 (nM)

Emax (%)

Response should be normalized to the maximum response of a reference agonist (e.g.,

Dihydrotestosterone - DHT).
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Table 2: In Vivo Dose-Response Data for BMS-564929 in
Castrated Male Rats

Dose (mg/kg)
Levator Ani Muscle
Weight (g)

Prostate Weight (g)
Luteinizing
Hormone (LH)
(ng/mL)

Vehicle Control

0.001

0.01

0.1

1

10

ED50 (mg/kg)

Experimental Protocols
The following protocols provide a framework for determining the dose-response curve of BMS-
564929.
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In Vitro Studies In Vivo Studies

Prepare C2C12 Myoblast Cells

Treat cells with varying
concentrations of BMS-564929

Perform reporter gene assay
(e.g., Luciferase assay)

Analyze luminescence to
determine AR activation

Calculate EC50

Acclimate castrated
male Sprague-Dawley rats

Administer BMS-564929 orally
at various doses

Monitor animals for 14 days

Collect levator ani muscle,
prostate, and blood samples

Measure tissue weights and
serum LH levels

Calculate ED50
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Objective:
Determine Dose-Response of BMS-564929

In Vitro Approach
(Potency)

In Vivo Approach
(Efficacy & Selectivity)

Model:
C2C12 Myoblast Cells

Model:
Castrated Male Rats

Endpoint:
AR Transcriptional Activation

Result:
EC50 Value

Conclusion:
Characterize Potency, Efficacy,
and Selectivity of BMS-564929

Endpoints:
- Levator Ani Weight (Anabolic)
- Prostate Weight (Androgenic)
- Serum LH Levels (Systemic)

Result:
ED50 Values & Tissue Selectivity Ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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